Cas no 1338494-82-8 (2,2,2-Trichloro-1-(1-isopropyl-1H-pyrazol-4-yl)ethanol)

• Product Name: 2,2,2-Trichloro-1-(1-isopropyl-1H-pyrazol-4-yl)ethanol
• CAS No: 1338494-82-8
• MF: C₈H₁₁Cl₃N₂O
• MW: 257.54473900795
• MDL: MFCD20441408
• CID: 4695428
• Update Time: 2025-10-05

2,2,2-Trichloro-1-(1-isopropyl-1H-pyrazol-4-yl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2,2,2-Trichloro-1-(1-isopropyl-1H-pyrazol-4-yl)ethanol
• FCH1602768
• T5082
• 1H-pyrazole-4-methanol, 1-(1-methylethyl)-alpha-(trichloromethyl)-

• MDL： MFCD20441408
• Inchi： 1S/C8H11Cl3N2O/c1-5(2)13-4-6(3-12-13)7(14)8(9,10)11/h3-5,7,14H,1-2H3
• InChI Key： LVFLFFUCGFWOKY-UHFFFAOYSA-N
• SMILES： ClC(C(C1C=NN(C=1)C(C)C)O)(Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 196
• Topological Polar Surface Area: 38

Additional information on 2,2,2-Trichloro-1-(1-isopropyl-1H-pyrazol-4-yl)ethanol

2,2,2-Trichloro-1-(1-isopropyl-1H-pyrazol-4-yl)ethanol (CAS No. 1338494-82-8): A Comprehensive Overview

2,2,2-Trichloro-1-(1-isopropyl-1H-pyrazol-4-yl)ethanol (CAS No. 1338494-82-8) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications. This compound, featuring a trichloroethanol moiety attached to a 1-isopropyl-1H-pyrazol-4-yl group, is of particular interest to researchers and industries exploring novel chemical entities for various applications.

The molecular formula of 2,2,2-trichloro-1-(1-isopropyl-1H-pyrazol-4-yl)ethanol is C8H11Cl3N2O, with a molecular weight of 257.54 g/mol. Its structure combines the characteristics of both halogenated alcohols and pyrazole derivatives, making it a subject of study in multiple chemical domains. The presence of the trichloromethyl group contributes to its distinct physicochemical properties, while the isopropylpyrazole component adds complexity to its reactivity profile.

Recent scientific literature highlights the growing importance of pyrazole-containing compounds in pharmaceutical research and material science. As one of the trichloroethanol derivatives, this compound shares some structural similarities with other bioactive molecules, though its specific applications remain an active area of investigation. Researchers are particularly interested in how the 1-isopropyl-1H-pyrazol-4-yl modification affects the compound's properties compared to simpler trichloroethanol analogs.

The synthesis of 2,2,2-trichloro-1-(1-isopropyl-1H-pyrazol-4-yl)ethanol typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity and yield. Modern synthetic approaches emphasize green chemistry principles, addressing current concerns about sustainable chemical production. Analytical characterization of this compound commonly employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis.

In terms of physical properties, CAS 1338494-82-8 generally appears as a white to off-white crystalline solid at room temperature. Its solubility profile varies significantly depending on the solvent system, with moderate solubility in many organic solvents but limited solubility in water. These characteristics are crucial for researchers considering potential formulations or applications of this compound.

The stability of 2,2,2-trichloro-1-(1-isopropyl-1H-pyrazol-4-yl)ethanol under various conditions has been the subject of several studies. Like many halogenated organic compounds, it demonstrates particular sensitivity to certain environmental factors, necessitating proper storage conditions. Current best practices recommend protection from moisture and extreme temperatures to maintain compound integrity.

From an applications perspective, while 1338494-82-8 is primarily used in research settings, there is growing interest in its potential utility. The compound's unique structure makes it a candidate for investigation in several areas, including as a building block for more complex molecules or as a specialty chemical in specific industrial processes. However, it's important to note that all applications must comply with relevant chemical safety regulations and environmental guidelines.

The market for specialized compounds like 2,2,2-trichloro-1-(1-isopropyl-1H-pyrazol-4-yl)ethanol has expanded significantly in recent years, driven by increased research activity in pharmaceutical and material sciences. Suppliers typically offer this compound in various quantities, from milligram-scale for research purposes to kilogram quantities for industrial evaluation. Pricing reflects the compound's specialty nature and the complexity of its synthesis.

Quality control standards for CAS 1338494-82-8 have become increasingly stringent, with many suppliers now providing comprehensive analytical data packages. These typically include certificates of analysis detailing purity (often ≥95% or higher by HPLC), residual solvent content, and other critical quality parameters. Such documentation is essential for researchers requiring reproducible results in their work.

Safety considerations for handling 2,2,2-trichloro-1-(1-isopropyl-1H-pyrazol-4-yl)ethanol follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, appropriate personal protective equipment (PPE) including gloves and eye protection is recommended when working with this material. Proper ventilation and avoidance of dust formation are additional precautions that should be observed.

Recent scientific inquiries about this compound have focused on several key areas: its potential as an intermediate in the synthesis of more complex molecules, its spectroscopic properties, and its behavior in various chemical environments. These research directions align with broader trends in heterocyclic chemistry and halogenated compound studies, making 1338494-82-8 a relevant subject in contemporary chemical research.

For researchers considering working with 2,2,2-trichloro-1-(1-isopropyl-1H-pyrazol-4-yl)ethanol, several resources are available. Many chemical databases now include detailed information about this compound, including synthetic procedures, spectral data, and safety information. Additionally, the growing body of literature on related pyrazole derivatives and trichloroethanol compounds provides valuable context for understanding this specific molecule.

The future outlook for CAS 1338494-82-8 appears promising, with potential applications continuing to emerge as research progresses. As with many specialty chemicals, its ultimate utility will depend on ongoing investigations into its properties and reactivity. The compound's unique combination of structural features ensures it will remain an interesting subject for chemical research in the coming years.

In summary, 2,2,2-trichloro-1-(1-isopropyl-1H-pyrazol-4-yl)ethanol represents an intriguing example of modern chemical innovation. Its study contributes to our broader understanding of halogenated heterocyclic compounds and continues to provide valuable insights for researchers across multiple disciplines. As chemical science advances, compounds like 1338494-82-8 will undoubtedly play important roles in both fundamental research and applied chemistry.